Cas no 1805454-49-2 (Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate
• CAS No: 1805454-49-2
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4805407
• Update Time: 2025-08-02

Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO4/c1-3-17-10(15)5-4-6(14)8(16-2)7(13-5)9(11)12/h4,9H,3H2,1-2H3,(H,13,14)
• InChI Key： BZUVMNRHKYCTIY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C(=O)OCC)N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate (CAS: 1805454-49-2)

Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate (CAS: 1805454-49-2) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug discovery.

The synthesis of Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate involves a multi-step process, including the introduction of the difluoromethyl group via radical fluorination and subsequent esterification. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further pharmacological studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal effects on COX-1. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

Additionally, Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate has displayed notable antimicrobial properties. In vitro assays have revealed its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings highlight its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Recent computational studies have further elucidated the molecular interactions between this compound and its biological targets. Molecular docking simulations indicate that the difluoromethyl group plays a critical role in binding affinity, forming hydrogen bonds with key residues in the active sites of target enzymes. These insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential off-target effects.

Despite these promising findings, challenges remain in the development of Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are currently exploring prodrug strategies and formulation techniques to enhance its pharmacokinetic properties.

In conclusion, Ethyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-carboxylate (CAS: 1805454-49-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline to realize its full therapeutic potential.